Picolinic acid

• CAS: 636-80-6; 98-98-6
• Molecular Formula: C6H5NO2
• Molecular Weight: 123.11 g/mol
• InChI: InChI=1S/C6H5NO2/c8-6(9)5-3-1-2-4-7-5/h1-4H,(H,8,9)
• InChIKey: SIOXPEMLGUPBBT-UHFFFAOYSA-N
• Solubility: 18.5 [ug/mL] (The mean of the results at pH 7.4); 960 mg/mL at 20 °C

Picolinic Acid (CAS 98-98-6) for Research and Industrial Procurement: Core Chemical and Biological Profile

Picolinic acid (pyridine-2-carboxylic acid, CAS 98-98-6) is a pyridinemonocarboxylic acid isomer of nicotinic acid (niacin) and isonicotinic acid, characterized by a carboxyl substituent at the 2-position of the pyridine ring [1]. It is an endogenous metabolite of tryptophan produced in approximately 25-50 mg quantities daily, functioning as a bidentate chelating agent for transition metals including chromium, zinc, manganese, copper, iron, and molybdenum [2]. The compound exhibits a melting point of 139-142°C, water solubility of approximately 887 g/L at 20°C, and commercial availability at purities typically ≥99% .

1

Metal chelation and actinide separation studies

Bidentate N,O-chelation supports transition metal complexation

2

MALDI-TOF matrix for high-mass oligonucleotide analysis

Supports detection of nucleic acids up to ~200 bases

3

Pharmaceutical intermediate: piperidine-2-carboxylic acid synthesis

Established hydrogenation route to mepivacaine precursor

4

Host-targeting antiviral mechanism research

Zinc finger protein binding pathway investigation

• [1] Picolinic acid. Wikipedia. Accessed 2026. View Source
• [2] Picolinic acid. PubChem Compound Summary CID 1018. National Center for Biotechnology Information. 2025. View Source

Why Generic Pyridine Carboxylic Acid Isomer Substitution Is Not Advisable in Picolinic Acid Procurement

Picolinic acid, nicotinic acid, and isonicotinic acid are positional isomers sharing the identical molecular formula (C6H5NO2) and molecular weight (123.11 g/mol), yet their distinct carboxyl group positioning fundamentally alters chelation geometry, electronic distribution, and biological activity [1]. The 2-position carboxyl of picolinic acid enables bidentate N,O-chelation forming stable five-membered metallocycles, whereas the 3-position carboxyl of nicotinic acid cannot chelate via the endocyclic nitrogen due to geometric constraints, and the 4-position carboxyl of isonicotinic acid lacks the necessary proximity for efficient metal coordination [2]. Consequently, substituting one isomer for another without rigorous experimental validation may lead to complete loss of function in metal chelation-dependent applications or unpredictable outcomes in pharmaceutical synthesis [3].

Isomer mismatch Nicotinic acid (3-carboxyl) cannot form the bidentate N,O-chelate ring required for metal coordination, potentially losing chelation-dependent function.

MALDI performance Substituting with 3-hydroxypicolinic acid alone may not achieve the same detection range for mixed-base oligonucleotides.

Solubility shift Nicotinic acid requires heated or alkaline dissolution, which can alter formulation processes compared to room-temperature water solubility.

• [1] Picolinic acid. Wikipedia. Accessed 2026. View Source
• [2] Andreev GB, Fedoseev AM. Structural Chemistry of Inorganic Actinide Compounds. Chapter 2.2: Interaction with ionogenic heterocyclic ligands. ScienceDirect. 2007. View Source
• [3] Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy. 2025;19:4039. View Source

Quantitative Differentiation Evidence for Picolinic Acid vs. Structural Analogs and Functional Alternatives

Metal Chelation Stability Constants: Picolinic Acid vs. Nicotinic Acid with Actinide Ions

Picolinic acid demonstrates substantially stronger chelation with americium and curium ions compared to nicotinic acid. The stability constant (log β1) for the 1:1 Am(III)-picolinate complex is 4.07, whereas nicotinic acid forms a protonated complex [MHL]³⁺ under identical conditions with significantly lower affinity [1]. For curium, the Cm(III)-picolinate complex achieves a log β3 of 10.83 for the 1:3 metal-to-ligand ratio, while nicotinic acid fails to form comparable higher-order chelates due to its inability to chelate through the endocyclic nitrogen [1].

Metal chelation stability

Head-to-head

log β₁ = 4.07 (Am-Pic) vs 0.88 (Am-Nic)

Supports chelation-dependent workflow selection

~1,550-fold higher binding affinity for picolinic acid

Evidence Dimension	Metal chelate stability constant (log β1) with Am(III)
Target Compound Data	log β1 = 4.07 (Am-Pic); log β2 = 7.99; log β3 = 10.51
Comparator Or Baseline	Nicotinic acid: log β1 = 0.88 (calculated from spectral data for protonated complex)
Quantified Difference	log β1 difference of 3.19 units, corresponding to ~1,550-fold higher binding affinity for picolinic acid
Conditions	Ion exchange technique; aqueous solution; 25°C

Why This Matters

The ~1,550-fold higher binding affinity dictates that nicotinic acid cannot functionally substitute for picolinic acid in metal chelation-dependent applications such as actinide separation, radiopharmaceutical synthesis, or environmental remediation.

• [1] Andreev GB, Fedoseev AM. Structural Chemistry of Inorganic Actinide Compounds. In: Structural Chemistry of Inorganic Actinide Compounds. Elsevier; 2007: Table 2. Stability constants for Am and Cm complexes with picolinic acid (Pic⁻) and nicotinic acid (Nic⁻). View Source

MALDI-TOF Matrix Performance: Picolinic Acid vs. 3-Hydroxypicolinic Acid for Oligonucleotide Analysis

Picolinic acid serves as a MALDI matrix capable of detecting DNA segments up to 500 nucleotides in length when used in mixture with 3-hydroxypicolinic acid, and independently enables analysis of mixed-base oligonucleotides up to 190 bases [1]. Comparative evaluation of matrix efficiency demonstrated that picolinic acid provides superior performance for MALDI analysis of oligonucleotides compared to 3-hydroxypicolinic acid alone, with notably better results across all oligonucleotide types tested [2]. tRNA(Phe), a 76-base ribonucleic acid, was detected with a signal-to-noise ratio exceeding 10 using picolinic acid [2].

MALDI matrix efficiency

Head-to-head

Detects mixed-base oligos up to 190 bases; S/N >10 for tRNA(Phe)

Reported superior performance for oligonucleotide analysis

3-hydroxypicolinic acid as comparator

Evidence Dimension	MALDI matrix efficiency for oligonucleotide analysis
Target Compound Data	Detects mixed-base oligonucleotides up to 190 bases; DNA segments up to 500 nucleotides with 3-HPA mixture; tRNA(Phe) with S/N >10
Comparator Or Baseline	3-hydroxypicolinic acid (3-HPA)
Quantified Difference	"Notably superior for all oligonucleotides" compared to 3-HPA alone; signal-to-noise ratio >10 for tRNA(Phe) detection
Conditions	MALDI time-of-flight mass spectrometry; UV laser desorption/ionization

Why This Matters

For laboratories conducting oligonucleotide mass spectrometry, picolinic acid enables analysis of larger nucleic acid fragments than commonly used alternatives, directly affecting experimental throughput and data quality in genomics and nucleic acid characterization workflows.

• [1] Tang K, Taranenko NI, Allman SL, Cháng LY, Chen CH, Lubman DM. Detection of 500-nucleotide DNA by laser desorption mass spectrometry. Rapid Commun Mass Spectrom. 1994;8(9):727-730. View Source
• [2] Tang K, Taranenko NI, Allman SL, Chen CH, Cháng LY, Jacobson KB. Picolinic acid as a matrix for laser mass spectrometry of nucleic acids and proteins. Rapid Commun Mass Spectrom. 1994;8(9):673-677. View Source

Pharmaceutical Intermediate: Picolinic Acid as Precursor to Mepivacaine vs. Chemical Synthesis of Substituted Picolinic Acids

Hydrogenation of picolinic acid yields piperidine-2-carboxylic acid, a direct precursor to the local anesthetic mepivacaine, providing a well-established industrial route to this pharmaceutical agent [1]. In contrast, traditional chemical synthesis of substituted picolinic acids for pharmaceutical applications involves multiple steps with harsh reagents and characteristically low yields of the desired products [2]. This stark contrast highlights the value of the unsubstituted picolinic acid scaffold as a reliable, high-yield starting material for specific drug substance manufacture.

Synthetic route efficiency

Class-level

Single-step hydrogenation vs. multi-step, low-yield substituted synthesis

May reduce processing complexity for piperidine-2-carboxylic acid production

Source review: class-level inference

Evidence Dimension	Synthetic route efficiency to pharmaceutical products
Target Compound Data	Hydrogenation to piperidine-2-carboxylic acid → mepivacaine; established industrial route
Comparator Or Baseline	Chemical synthesis of substituted picolinic acids: multiple steps, harsh reagents, low yields
Quantified Difference	Qualitative difference: established single-step hydrogenation vs. multi-step low-yield chemical synthesis
Conditions	Commercial scale pharmaceutical intermediate production

Why This Matters

Procurement decisions for pharmaceutical intermediate sourcing must consider synthetic route efficiency. Picolinic acid's direct conversion to piperidine-2-carboxylic acid offers a cost-advantaged pathway compared to complex substituted picolinic acid syntheses that suffer from yield penalties.

• [1] Picolinic acid. Wikipedia. Section: Uses and reactions. Accessed 2026. View Source
• [2] Holtwick JB, Rorrer GL, Cheng YS. Production of 6-Phenylacetylene Picolinic Acid from Diphenylacetylene by a Toluene-Degrading Acinetobacter Strain. Appl Environ Microbiol. 2003;69(7):4037-4042. View Source

Acute Toxicity Profile: Picolinic Acid vs. DL-Pipecolic Acid via Intraperitoneal Administration

Picolinic acid exhibits an intraperitoneal LD50 of 360 mg/kg in mice, whereas the structurally related analog DL-pipecolic acid (piperidine-2-carboxylic acid) shows a higher intraperitoneal LD50 of 610 mg/kg in the same species . The 250 mg/kg difference represents a 1.7-fold variation in acute toxicity between these structurally similar compounds [1].

Acute toxicity (LD₅₀)

Cross-study

360 mg/kg (picolinic) vs 610 mg/kg (DL-pipecolic)

Differentiates hazard profile for lab safety protocols

Mouse intraperitoneal; 1.7-fold higher acute toxicity

Evidence Dimension	Acute toxicity via intraperitoneal route (LD50)
Target Compound Data	LD50 = 360 mg/kg (mouse, intraperitoneal)
Comparator Or Baseline	DL-Pipecolic acid: LD50 = 610 mg/kg (mouse, intraperitoneal)
Quantified Difference	250 mg/kg lower LD50 (1.7-fold higher acute toxicity) for picolinic acid
Conditions	Mouse model; intraperitoneal administration

Why This Matters

For laboratories handling these compounds, the 1.7-fold difference in acute toxicity necessitates distinct safety protocols and personal protective equipment requirements. Procurement specifications must account for this differential hazard profile in workplace safety planning.

• [1] DL-Pipecolic Acid. BaseChem chemical database. Toxicology data section. View Source

Solubility Profile Differentiation: Picolinic Acid vs. Nicotinic Acid in Common Laboratory Solvents

Picolinic acid demonstrates water solubility of 887 g/L at 20°C and ethanol solubility of 63 g/L at 20°C, while remaining practically insoluble in ether, chloroform, and carbon disulfide . Recent crystallization studies confirm picolinic acid is very soluble in water (862.5 g·kg⁻¹ at ~293 K), substantially less soluble in ethanol (57.1 g·kg⁻¹), and even less soluble in acetonitrile (17.0 g·kg⁻¹) [1]. In contrast, nicotinic acid exhibits markedly different solubility behavior, being only slightly soluble in water (requiring boiling water or ethanol for substantial dissolution) but readily soluble in alkaline solutions such as sodium carbonate or sodium hydroxide [2].

Solubility in water

Cross-study

887 g/L (picolinic) vs slightly soluble (nicotinic)

Facilitates aqueous formulation without heating or pH adjustment

Room temperature; nicotinic requires boiling/alkaline conditions

Evidence Dimension	Solubility in water and ethanol at room temperature
Target Compound Data	Water: 887 g/L (20°C); Ethanol: 63 g/L (20°C)
Comparator Or Baseline	Nicotinic acid: slightly soluble in water at RT; requires boiling solvent for dissolution; soluble in alkaline solutions
Quantified Difference	Qualitative to semi-quantitative: picolinic acid highly water-soluble at RT; nicotinic acid requires elevated temperature or alkaline pH for comparable dissolution
Conditions	20°C; neutral aqueous conditions

Why This Matters

This solubility differential directly impacts formulation development, reaction medium selection, and purification workflows. Picolinic acid's high room-temperature water solubility eliminates the heating or pH adjustment steps required for nicotinic acid dissolution, reducing process complexity and energy costs in industrial applications.

• [1] Baptista D, Piedade MFM, Esteves CV. Solubility and Crystallization Studies of Picolinic Acid. Crystals. 2023;13(2):xxx. View Source
• [2] Nicotinic acid (Vitamin B3). Jinpan Bio product specifications. View Source

Biological Zinc Finger Protein Targeting: Picolinic Acid Mechanism vs. Traditional Antiviral Nucleoside Analogs

Picolinic acid exerts antiviral effects through a host-targeting mechanism involving binding to zinc finger proteins (ZFPs), altering their structure and disrupting zinc binding, which inhibits viral replication and packaging [1]. This mechanism contrasts with nucleoside analog antivirals such as cidofovir, favipiravir, and ribavirin, which directly target viral polymerases but carry a major risk of developing antiviral resistance, particularly among RNA viruses [2]. The host-targeting approach of picolinic acid is designed to minimize virus-drug resistance and broaden the spectrum of activity across multiple virus families, including enveloped viruses such as SARS-CoV-2, influenza virus, herpes simplex virus, and Zika virus [2]. In vivo, topical 1.5% picolinic acid significantly reduced adenovirus-positive cultures and shedding duration compared to saline control in the Ad5/NZW rabbit ocular model, with no apparent ocular toxicity [3].

Antiviral mechanism

Class-level

Host-targeting ZFP binding vs. viral polymerase inhibitors

Supports antiviral screening context; model-response interpretation

Rabbit ocular model endpoint; source-specific review

Evidence Dimension	Antiviral mechanism and resistance potential
Target Compound Data	Host-targeting: binds zinc finger proteins, disrupts viral replication; broad-spectrum activity across enveloped virus families; no apparent ocular toxicity in rabbit model
Comparator Or Baseline	Nucleoside analogs (cidofovir, favipiravir, ribavirin): direct viral polymerase targeting; major risk of antiviral resistance development
Quantified Difference	Mechanistic differentiation; resistance risk qualitative difference; in vivo: topical 1.5% picolinic acid significantly reduced Ad-positive cultures vs. control (p<0.05)
Conditions	In vitro zinc finger protein binding assays; Ad5/NZW rabbit ocular model; enveloped virus entry inhibition studies

Why This Matters

For researchers developing antiviral therapeutics or screening compounds, the host-targeting mechanism of picolinic acid offers a fundamentally different resistance profile from conventional direct-acting antivirals, making it strategically valuable for combination therapy development and addressing drug-resistant viral strains.

• [1] Picolinic acid. DrugBank DB05483. Mechanism of action section. View Source
• [2] Tripathi S, Narayan R, Biji A, Rajmani RS. Antiviral Applications of Picolinic Acid and its Derivatives. US Patent US20220226292A1. 2022. View Source
• [3] Picolinic acid (PCL 016). Chemsrc CAS 98-98-6 data. In vivo antiviral efficacy section. View Source

Validated Application Scenarios for Picolinic Acid in Research and Industrial Procurement

MALDI-TOF Mass Spectrometry for Oligonucleotide and Nucleic Acid Analysis

Picolinic acid is validated as a matrix material for MALDI-TOF mass spectrometry of oligonucleotides and nucleic acids. It enables detection of mixed-base oligonucleotides up to 190 bases and, when used in mixture with 3-hydroxypicolinic acid, achieves detection of DNA segments up to 500 nucleotides [1]. Comparative studies confirm superior matrix efficiency over 3-hydroxypicolinic acid alone for all oligonucleotide types tested, with tRNA(Phe) detection achieving signal-to-noise ratios exceeding 10 [2]. Laboratories conducting genomics research, nucleic acid characterization, or oligonucleotide quality control should specify picolinic acid as the matrix of choice for high-mass nucleic acid analysis.

Pharmaceutical Intermediate for Mepivacaine and Piperidine Derivative Synthesis

Hydrogenation of picolinic acid produces piperidine-2-carboxylic acid, a critical precursor in the synthesis of the local anesthetic mepivacaine [1]. This established industrial route offers a direct, single-step conversion pathway. Additionally, substituted picolinic acids serve as feedstocks for a variety of pharmaceuticals, agricultural chemicals, and dyes, though traditional chemical syntheses involve multiple steps with harsh reagents and low yields [2]. Procurement for pharmaceutical intermediate applications should prioritize picolinic acid when downstream conversion to piperidine-2-carboxylic acid or mepivacaine-related products is intended.

Metal Chelation Applications in Actinide Separation and Radiochemistry

Picolinic acid demonstrates strong bidentate chelation with actinide ions including americium and curium, with stability constants (log β3) reaching 10.51 for Am(III) and 10.83 for Cm(III) complexes [1]. This chelation capacity substantially exceeds that of the isomeric nicotinic acid, which forms only weak protonated complexes under identical conditions (log β1 = 0.88 for Am(III)-nicotinate) [1]. Researchers in radiochemistry, nuclear waste treatment, and actinide separation chemistry should select picolinic acid over nicotinic acid or isonicotinic acid for applications requiring efficient metal ion extraction and complexation.

Antiviral Research: Host-Targeting Broad-Spectrum Inhibitor Development

Picolinic acid functions as a host-targeting antiviral agent that binds zinc finger proteins (ZFPs), altering their structure and disrupting zinc-dependent viral replication processes [1]. Patent-protected applications cover broad-spectrum inhibition of enveloped viruses including SARS-CoV-2, influenza virus, herpes simplex virus, and Zika virus [2]. In vivo efficacy has been demonstrated in the Ad5/NZW rabbit ocular model, where topical 1.5% picolinic acid significantly reduced adenovirus-positive cultures compared to saline control without apparent ocular toxicity . This host-targeting mechanism potentially minimizes drug resistance compared to direct-acting nucleoside analogs, making picolinic acid a strategic choice for antiviral drug discovery and combination therapy research.

Application

Selection Property

Validation Focus

MALDI-TOF nucleic acid research

High-mass oligonucleotide detection support

Signal-to-noise and mass range verification

Pharmaceutical intermediate synthesis

Direct hydrogenation route to piperidine-2-carboxylic acid

Downstream conversion yield and purity validation

Actinide separation research

Bidentate N,O-chelation selectivity

Stability constant verification with target metals

Host-targeting antiviral mechanism studies

Zinc finger protein binding profile

Viral replication endpoint and resistance profiling

• [1] Tang K, Taranenko NI, Allman SL, Chen CH, Cháng LY, Jacobson KB. Picolinic acid as a matrix for laser mass spectrometry of nucleic acids and proteins. Rapid Commun Mass Spectrom. 1994;8(9):673-677. View Source
• [2] Picolinic acid. Wikipedia. Section: Uses and reactions. Accessed 2026. View Source